Cas no 946241-87-8 (5-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylthiophene-2-sulfonamide)

• Product Name: 5-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylthiophene-2-sulfonamide
• CAS No: 946241-87-8
• MF: C₂₀H₂₇N₃O₃S₂
• MW: 421.576682329178
• CID: 5949817
• PubChem ID: 16907730
• Update Time: 2025-06-11

5-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylthiophene-2-sulfonamide
• 5-methyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]thiophene-2-sulfonamide
• 5-methyl-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)thiophene-2-sulfonamide
• 5-methyl-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]thiophene-2-sulfonamide
• F2352-0247
• 946241-87-8
• AKOS024642703

• Inchi： 1S/C20H27N3O3S2/c1-15-3-6-20(27-15)28(24,25)21-14-19(23-9-11-26-12-10-23)16-4-5-18-17(13-16)7-8-22(18)2/h3-6,13,19,21H,7-12,14H2,1-2H3
• InChI Key： CXCBSAJELLNHOB-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2C=CC3=C(C=2)CCN3C)N2CCOCC2)(=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 421.14938408g/mol
• Monoisotopic Mass: 421.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.5Ų

Additional information on 5-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylthiophene-2-sulfonamide

Comprehensive Overview of 5-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylthiophene-2-sulfonamide (CAS No. 946241-87-8)

5-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylthiophene-2-sulfonamide (CAS No. 946241-87-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. The compound features a thiophene-sulfonamide core, which is known for its bioactivity in modulating various biological pathways. Its molecular structure integrates a morpholine ring and a dihydroindole moiety, contributing to its diverse pharmacological profile.

Recent studies highlight the growing interest in sulfonamide derivatives, particularly those with heterocyclic components like thiophene and morpholine, as they exhibit promising interactions with enzymes and receptors. Researchers are exploring the compound's potential in addressing conditions related to central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in drug discovery. The inclusion of a methyl group at the 5-position of the thiophene ring enhances its metabolic stability, a critical factor in drug development.

The compound's CAS No. 946241-87-8 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions. Its IUPAC name reflects the intricate bonding between the dihydroindole and morpholine units, which is pivotal for understanding its mechanism of action. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its purity and structural integrity, meeting the stringent standards of pharmaceutical research.

In the context of AI-driven drug discovery, 5-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylthiophene-2-sulfonamide exemplifies how computational models can predict bioactive molecules. Platforms like AlphaFold and quantum chemistry simulations are increasingly used to optimize such compounds, reducing trial-and-error in lab settings. This aligns with the industry's shift toward precision medicine and targeted therapies, where molecular specificity is paramount.

From a commercial perspective, the demand for high-purity synthetic intermediates like this compound is rising, driven by advancements in small-molecule therapeutics. Its applications extend to kinase inhibition and GPCR modulation, areas of intense focus in oncology and neurology. Suppliers often emphasize cGMP compliance and scalable synthesis to cater to preclinical and clinical-stage developers.

Environmental and safety considerations are also critical. While the compound is not classified as hazardous, proper handling protocols and waste disposal measures are recommended to minimize ecological impact. Researchers frequently search for structure-activity relationships (SAR) data and toxicity profiles to ensure responsible use in experiments.

In summary, 5-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylthiophene-2-sulfonamide represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, combined with cutting-edge research tools, position it as a valuable candidate for future therapeutic innovations. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.